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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Mancozeb as a
fungicide for the control of late blight in potato (Phytophthora infestans) field trials. The included
protocols and data are intended to guide researchers in designing and executing effective
efficacy studies.

Introduction

Late blight, caused by the oomycete Phytophthora infestans, is a devastating disease of
potatoes worldwide, capable of causing rapid and complete crop loss if left unmanaged.
Mancozeb is a broad-spectrum, non-systemic, protectant fungicide belonging to the
ethylenebisdithiocarbamate (EBDC) class of fungicides.[1] It has been a cornerstone of late
blight management programs for decades due to its multi-site mode of action, which provides a
low risk of resistance development.[1][2]

Mechanism of Action: Mancozeb acts as a multi-site inhibitor, interfering with numerous
biochemical processes within the fungal cell.[1][2] It primarily disrupts enzymes containing
sulfhydryl groups, affecting both the cytoplasm and mitochondria of the pathogen.[1][2] This
multi-site activity makes it an excellent tool for resistance management when used in rotation or
combination with single-site fungicides.[2]

Efficacy of Mancozeb in Field Trials
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Mancozeb has consistently demonstrated efficacy in controlling potato late blight in numerous

field trials. It is often used as a standalone protectant or in combination with other fungicides to

enhance disease control.

Table 1: Efficacy of Mancozeb and Mancozeb-Containing Fungicides on Late Blight Severity

.. ] Percent
Application Disease .
Treatment . Disease Reference
Rate Severity (%)
Control
Untreated
- 94.04 - [3]
Control
Mancozeb 75% i
0.2% solution 24.55 74.45 [4]
WP
Fenamidone
10% + . .
Not Specified 18.00 Not Specified [3]
Mancozeb 50%
(60% WG)
Untreated
- 95.89 - [4]
Control

Table 2: Effect of Mancozeb and Mancozeb-Containing Fungicides on Potato Tuber Yield
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Treatment Application Rate Yield (t/ha) Reference
Untreated Control 7.80 [3]
Fenamidone 10% +
Mancozeb 50% (60% Not Specified 15.13 [3]
WG)
Cymoxanil 8% +
Mancozeb 64% WP )
) ] 0.25% solution 21.68 [5]
(alternating with
Mancozeb 75% WP)
Not Specified
Untreated Control ] [5]
(baseline)

Experimental Protocols for Field Trials

The following protocols are generalized from common practices in fungicide efficacy trials for

potato late blight. Researchers should adapt these protocols to their specific experimental

conditions and local regulations.

Experimental Design

A Randomized Complete Block Design (RCBD) is a standard and robust design for fungicide

field trials.[3]

o Treatments: Include an untreated control, Mancozeb alone, and any other fungicide

treatments or combinations being evaluated.

e Replications: A minimum of three to four replications of each treatment is recommended to

ensure statistical validity.[3]

e Plot Size: Plot dimensions can vary, but a common size is four rows of 20 feet in length with

36-inch row spacing.[5]

o Guard Rows: Plant guard rows around the experimental area to minimize edge effects and

inter-plot interference.
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Crop Management

o Potato Cultivar: Select a potato cultivar that is susceptible to late blight to ensure adequate
disease pressure for evaluating fungicide efficacy. 'Kufri Jyothi' is one such susceptible
cultivar.[3]

e Planting and Maintenance: Follow standard commercial practices for the region regarding
planting, fertilization, irrigation, and insect and weed control.

Inoculation (if natural infection is insufficient)

In areas with inconsistent natural late blight pressure, artificial inoculation may be necessary.
e Inoculum Preparation: Prepare a sporangial suspension of P. infestans.

o Application: Apply the inoculum uniformly to the plots, typically in the evening to ensure
favorable conditions for infection (cool and moist).

Fungicide Application

» Timing of First Application: The first fungicide application is critical. It should be applied
preventatively, before the onset of disease, or as soon as the first symptoms are observed in
the trial area.[3][6] Predictive models based on weather conditions (e.g., severity values) can
also guide the timing of the initial spray.[6]

o Application Intervals: Subsequent applications are typically made at 7- to 14-day intervals,
depending on disease pressure and weather conditions.[7] Shorter intervals are necessary
during periods of high humidity and rainfall.

o Application Equipment: Use a calibrated sprayer (e.g., CO2-powered backpack sprayer) to
ensure accurate and uniform application of the fungicides.

e Spray Volume: Ensure thorough coverage of the foliage.

Data Collection and Assessment

o Disease Severity: Visually assess the percentage of foliage affected by late blight in the
center rows of each plot. This can be done using a standardized rating scale (e.g., 1-9
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scale).[3] Assessments should be conducted periodically throughout the trial.

o Area Under the Disease Progress Curve (AUDPC): Calculate the AUDPC from the disease
severity data to provide a quantitative summary of disease development over time.

o Tuber Yield: At the end of the trial, harvest the tubers from the center rows of each plot.
Grade and weigh the tubers to determine the total and marketable yield.

o Tuber Blight Assessment: Assess a subsample of tubers from each plot for the incidence and
severity of late blight tuber rot.

Visualizations
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Caption: Experimental workflow for a Mancozeb potato late blight field trial.
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Caption: Role of Mancozeb in a late blight resistance management program.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Mancozeb in
Controlling Potato Late Blight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12415399#fungicide4-use-in-controlling-late-blight-in-
potato-field-trials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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